Cas no 1261893-67-7 (3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261893-67-7
• MF: C₁₄H₇F₅O₂
• MW: 302.196201562881
• MDL: MFCD18322499
• CID: 2761770
• PubChem ID: 53228318
• Update Time: 2025-04-21

3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DZCVKNIUVBTXJJ-UHFFFAOYSA-N
• 1261893-67-7
• 3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• DTXSID00691851
• MFCD18322499
• 2,4'-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• 3-FLUORO-4-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322499
• Inchi： 1S/C14H7F5O2/c15-11-4-2-7(5-10(11)14(17,18)19)9-3-1-8(13(20)21)6-12(9)16/h1-6H,(H,20,21)
• InChI Key： DZCVKNIUVBTXJJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC(=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 302.03662027Da
• Monoisotopic Mass: 302.03662027Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives